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Compound of Interest

Compound Name: DL-Proline-d3

Cat. No.: B1459637

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling DL-Proline-d3. The following
procedural guidance outlines personal protective equipment (PPE), handling protocols, and
disposal plans to ensure a safe laboratory environment.

Hazard Assessment

DL-Proline-d3 is the deuterium-labeled form of DL-Proline.[1] While DL-Proline is not classified
as a hazardous substance under OSHA's Hazard Communication Standard (29 CFR
1910.1200), it is crucial to adhere to good industrial hygiene and safety practices.[2] The
toxicological properties of DL-Proline-d3 have not been thoroughly investigated, and it should
be handled with the care given to all laboratory chemicals.

Personal Protective Equipment (PPE)

The recommended personal protective equipment for handling DL-Proline-d3 is summarized in
the table below. This is based on standard laboratory safety protocols for handling solid
chemical compounds.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety
goggles.[3][4][5]

Protects against dust particles

and accidental splashes.

Skin Protection

Disposable nitrile gloves and a

standard laboratory coat.[3][4]
[6]

Prevents skin contact with the

chemical.

Respiratory Protection

Generally not required if
handled in a well-ventilated
area. An N95 or P1 dust mask
is recommended if dust

generation is unavoidable.[5]

[7]

Minimizes inhalation of

airborne particles.

Footwear

Closed-toe shoes.[6]

Protects feet from spills and

falling objects.

Operational Plan: Handling and Storage

Handling:

and accumulation.[4]

Storage:

Avoid direct contact with skin and eyes.[4]
Wash hands thoroughly after handling the substance.[4]

Keep the container tightly closed when not in use.[4]

e Store in a cool, dry, and well-ventilated area.[4][7]

Work in a well-ventilated area, such as a chemical fume hood, to minimize dust generation

» Keep the container tightly closed to prevent contamination.[4][7]
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» Store away from incompatible substances, such as strong oxidizing agents.[2]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4]

o Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated
clothing.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur.[4][5]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.[4][5]

Disposal Plan

Dispose of DL-Proline-d3 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not mix with other waste.[8] Treat
uncleaned containers as you would the product itself.[8]

Experimental Workflow

The following diagram illustrates the standard workflow for handling DL-Proline-d3 in a
laboratory setting.
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Standard laboratory workflow for handling DL-Proline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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